4-hydroxy-N-[(Z)-1-(4-phenylphenyl)ethylideneamino]benzamide

• IUPAC Name: 4-hydroxy-N-[(Z)-1-(4-phenylphenyl)ethylideneamino]benzamide
• InChI: InChI=1S/C21H18N2O2/c1-15(22-23-21(25)19-11-13-20(24)14-12-19)16-7-9-18(10-8-16)17-5-3-2-4-6-17/h2-14,24H,1H3,(H,23,25)/b22-15-
• InChI Key: NGPKIJGIVHNVSB-JCMHNJIXSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC=C(C=C1)O)C2=CC=C(C=C2)C3=CC=CC=C3
• Isomeric SMILES: C/C(=N/NC(=O)C1=CC=C(C=C1)O)/C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C21H18N2O2
• Molecular Weight: 330.4 g/mol

Description

4-hydroxy-N-[(Z)-1-(4-phenylphenyl)ethylideneamino]benzamide is an organic compound with a complex structure that includes both hydroxyl and amide functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-hydroxy-N-[(Z)-1-(4-phenylphenyl)ethylideneamino]benzamide typically involves the condensation of 4-hydroxybenzamide with a suitable aldehyde or ketone under acidic or basic conditions. The reaction is often carried out in a solvent such as ethanol or methanol, and the product is purified by recrystallization .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the use of catalysts and optimized reaction conditions can further improve the scalability of the synthesis .

Chemical Reactions Analysis

Types of Reactions

4-hydroxy-N-[(Z)-1-(4-phenylphenyl)ethylideneamino]benzamide undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group.

Reduction: The imine group can be reduced to form an amine.

Substitution: The hydroxyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Reagents such as alkyl halides and acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of a ketone or aldehyde.

Reduction: Formation of an amine.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

4-hydroxy-N-[(Z)-1-(4-phenylphenyl)ethylideneamino]benzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-hydroxy-N-[(Z)-1-(4-phenylphenyl)ethylideneamino]benzamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 4-hydroxy-N-(4-hydroxyphenyl)benzamide
• 4-hydroxy-N-(4-methylphenyl)benzamide
• 4-hydroxy-N-(4-methoxyphenyl)benzamide

Uniqueness

4-hydroxy-N-[(Z)-1-(4-phenylphenyl)ethylideneamino]benzamide is unique due to its specific structural features, which confer distinct chemical and biological properties.